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Compound of Interest

Compound Name: 2-Furancarboxylic acid, anhydride

Cat. No.: B3054667

An In-depth Technical Guide to the Solubility of 2-Furancarboxylic Acid, Anhydride and its
Congener, 2-Furancarboxylic Acid

Introduction

2-Furancarboxylic acid, anhydride, a derivative of the bio-based platform chemical 2-
furancarboxylic acid (also known as 2-furoic acid), holds interest in the synthesis of novel
polymers and fine chemicals.[1] A fundamental understanding of its solubility in various
solvents is crucial for its application in reaction chemistry, purification, and material processing.
This technical guide provides a comprehensive overview of the available solubility information
for 2-furancarboxylic acid, anhydride and the closely related 2-furancarboxylic acid. It is
intended for researchers, scientists, and professionals in drug development and polymer
chemistry. While specific quantitative solubility data for 2-furancarboxylic acid, anhydride is
not readily available in the public domain, this guide furnishes key physical properties and
outlines standard experimental protocols for solubility determination. Furthermore, detailed
solubility data for 2-furancarboxylic acid is presented to serve as a valuable reference.

Physicochemical Properties of 2-Furancarboxylic
Acid, Anhydride

While quantitative solubility data is sparse, the known physical and chemical properties of 2-
furancarboxylic acid, anhydride offer insights into its expected behavior in different solvents.
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Property Value Reference
CAS Registry Number 615-08-7 [1112][3]
Molecular Formula C10He6Os [2]
Molecular Weight 206.15 g/mol [11[2]
Melting Point 55-59 °C [2]

Boiling Point 200 °C (at 20 Torr) [2]

Density (Predicted) 1.353+0.06 g/cm3 [2]

The presence of the anhydride functional group suggests that it will be reactive towards
nucleophilic solvents, particularly water and alcohols, leading to hydrolysis and the formation of
2-furancarboxylic acid. This reactivity should be a key consideration when selecting solvents for
non-reactive applications.

Solubility of 2-Furancarboxylic Acid

Due to the limited data on the anhydride, the solubility of its parent compound, 2-
furancarboxylic acid, is presented here as a proxy and for comparative purposes. 2-
Furancarboxylic acid is an organic compound commonly used as a preservative and flavoring
agent in food products.[4]

Quantitative Solubility Data for 2-Furancarboxylic Acid

The solubility of 2-furancarboxylic acid has been determined in various solvents.
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Solvent Solubility (mg/mL) Temperature (°C) Reference
Water 37.1 15 [5]
Ethanol ~100 Not Specified [6]
Dimethyl Sulfoxide N

~10 Not Specified [6]
(DMSO0)
Dimethylformamide N

~15 Not Specified [6]
(DMF)
Phosphate Buffered a

~1 Not Specified [6]

Saline (PBS, pH 7.2)

Note: The data for Ethanol, DMSO, and DMF are for a related compound, 5-Hydroxymethyl-2-
furancarboxylic acid, and are included to provide a broader understanding of the solubility of
furan-based carboxylic acids.

Experimental Protocols for Solubility Determination

A general experimental protocol for determining the solubility of a compound like 2-
furancarboxylic acid, anhydride involves the gravimetric method or a static analytical
method.[7]

Gravimetric Method

o Sample Preparation and Equilibration: An excess amount of the solid compound is added to
a known volume of the selected solvent in a sealed, temperature-controlled vessel.[7] The
mixture is agitated (e.qg., stirred or shaken) in a thermostatic bath for a sufficient duration to
ensure the solution reaches saturation.[7]

¢ Phase Separation: The agitation is ceased, and the undissolved solid is allowed to sediment.

[7]

o Sample Analysis: A known mass of the clear, saturated supernatant is carefully transferred to
a pre-weighed container. The solvent is then removed under controlled conditions, such as
through evaporation in a vacuum oven. The mass of the remaining solid solute is
determined.[7]
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» Calculation: The solubility is calculated as the mass of the dissolved solid per volume or
mass of the solvent.

Qualitative Solubility Tests

For a rapid assessment of solubility in different solvent classes, a qualitative solubility scheme
can be employed.

Water Solubility: Add approximately 25 mg of the compound to 0.75 mL of water in a test
tube. Shake vigorously. If the compound dissolves, its solubility in ether can be tested to
further classify it.[8]

5% Sodium Bicarbonate (NaHCO3) Solution: If the compound is water-insoluble, add it to a
5% NaHCOs solution. Effervescence (release of CO:z gas) and dissolution indicate the
presence of a carboxylic acid.[9]

5% Sodium Hydroxide (NaOH) Solution: If the compound is insoluble in NaHCOs3, its
solubility in 5% NaOH is tested. Solubility in NaOH suggests a weakly acidic compound,
such as a phenol.[9]

5% Hydrochloric Acid (HCI) Solution: If the compound is insoluble in basic solutions, its
solubility in 5% HCI is determined. Solubility in acid indicates a basic compound, such as an
amine.[8][9]

Concentrated Sulfuric Acid (H2SOa4): For compounds insoluble in the above, solubility in cold,
concentrated H2SOa4 can be tested. Dissolution, often accompanied by a color change,
suggests the presence of neutral compounds containing oxygen, nitrogen, or sulfur, or
compounds that can be sulfonated.[9]

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of a chemical
compound.
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Caption: General workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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